Cas no 459133-66-5 (5-Bromo-3-iodo-1H-indazole)

• Product Name: 5-Bromo-3-iodo-1H-indazole
• CAS No: 459133-66-5
• MF: C₇H₄BrIN₂
• MW: 322.928532600403
• MDL: MFCD07781637
• CID: 324539
• PubChem ID: 23156224
• Update Time: 2025-04-19

5-Bromo-3-iodo-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-iodo-1H-indazole
• 1H-Indazole,5-bromo-3-iodo-
• 5-Bromo-3-iodo (1H)indazole
• 5-bromo-3-iodo-2H-indazole
• 5-Bromo-3-iodoindazole
• 1H-INDAZOLE, 5-BROMO-3-IODO-
• 5-Bromo-3-iodo(1H)indazole
• 5-Bromo-3-iodo indazole
• 3-iodo-5-bromoindazole
• 5-Bromo-3-iodo-indazole
• 3-Iodo-5-bromo-1H-indazole
• IBFAYUXCRDDBRD-UHFFFAOYSA-N
• PB18831
• FCH1385733
• CS-M1446
• A20378
• J-517028
• FT-0645420
• SCHEMBL2029129
• AKOS015835947
• MFCD07781637
• A1-04895
• DTXSID90631069
• SY097487
• 459133-66-5
• EN300-129560
• PS-7039
• AM20050495
• DB-006981

• MDL： MFCD07781637
• Inchi： 1S/C7H4BrIN2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H,(H,10,11)
• InChI Key： IBFAYUXCRDDBRD-UHFFFAOYSA-N
• SMILES： IC1=C2C=C(C=CC2=NN1)Br

Computed Properties

• Exact Mass: 321.86000
• Monoisotopic Mass: 321.86
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 405.8±45.0 °C at 760 mmHg
• Flash Point: 199.2±28.7 °C
• Refractive Index: 1.804
• PSA: 28.68000
• LogP: 2.93000
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-3-iodo-1H-indazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles